Cas no 2172144-74-8 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid)

• Product Name: 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• CAS No: 2172144-74-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6361011
• PubChem ID: 165874238
• Update Time: 2025-06-14

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• EN300-1488234
• 2172144-74-8
• 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-27(14-13-23(28)29)24(30)16(2)17(3)26-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,4,13-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： FOOSLATVLJFGJP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid

Research Briefing on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS: 2172144-74-8)

In recent years, the compound 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS: 2172144-74-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of peptides with high precision and yield.

Recent studies have focused on optimizing the synthesis and application of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid. One notable advancement is the development of more efficient coupling reagents and reaction conditions that minimize side reactions and improve the overall yield of the target compound. Researchers have also explored the use of this molecule in the synthesis of modified peptides with enhanced stability and bioactivity, which could have significant implications for the development of novel therapeutics.

The biological activity of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid and its derivatives has been another area of active investigation. Preliminary in vitro studies suggest that certain derivatives of this compound exhibit inhibitory effects on specific enzymes involved in disease pathways, such as proteases and kinases. These findings highlight the potential of this molecule as a scaffold for the design of enzyme inhibitors, which could be further developed into drugs for treating conditions like cancer, inflammatory diseases, and infectious diseases.

In addition to its applications in peptide synthesis and drug development, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid has also been investigated for its role in material science. The Fmoc group's ability to self-assemble into nanostructures has been leveraged to create biocompatible materials with potential applications in drug delivery and tissue engineering. Researchers have demonstrated that Fmoc-modified peptides can form hydrogels with tunable mechanical properties, making them suitable for a variety of biomedical applications.

Despite these promising developments, challenges remain in the large-scale production and application of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthesis protocols must be addressed to fully realize the potential of this compound. Ongoing research aims to overcome these hurdles by exploring alternative synthetic routes and refining existing methodologies.

In conclusion, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS: 2172144-74-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and drug development to material science, offering numerous opportunities for innovation. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing the frontiers of science and medicine.